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Compound of Interest

Compound Name: 2-Nitropyridine
CAS No.: 56778-64-4
Cat. No.: B7776485
Get Quote
. J

For Immediate Reference: In the event of a spill or exposure, consult your institution's
emergency procedures and the Safety Data Sheet (SDS) for 2-Nitropyridine immediately. This
document provides a comprehensive overview of the proper disposal procedures for 2-
Nitropyridine, tailored for researchers, scientists, and drug development professionals.
Adherence to these guidelines is critical for ensuring laboratory safety and environmental
compliance.

Safety and Hazard Summary

2-Nitropyridine is a hazardous chemical that requires careful handling and disposal. It is
classified as toxic if swallowed, harmful in contact with skin, and can cause serious skin and
eye irritation.[1][2][3] Inhalation may also lead to respiratory irritation.[1][2][3] All personnel
handling 2-Nitropyridine must be thoroughly familiar with its hazards and the appropriate
safety precautions.
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Hazard Classification GHS Code Description
Acute Toxicity, Oral H301 Toxic if swallowed[1][3]
. Harmful in contact with skin[1]
Acute Toxicity, Dermal H312 3]
Skin Irritation H315 Causes skin irritation[1][3]
o Causes serious eye irritation[1]
Eye Irritation H319

[3]

May cause respiratory

Specific Target Organ Toxicity H335 T
irritation[1][3]

Disposal Protocol

The primary method for the disposal of 2-Nitropyridine is through an approved hazardous
waste disposal facility.[4][5][6] It is crucial to follow all local, regional, and national regulations
governing chemical waste.[5]

Materials Required:
o Personal Protective Equipment (PPE):
o Nitrile gloves
o Safety goggles or face shield
o Lab coat
o Waste Container:
o Aclearly labeled, sealable, and compatible container for hazardous waste.
e Spill Kit:
o Inert absorbent material (e.g., vermiculite, sand)

o Broom and dustpan or other tools for collecting solid waste
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o Sealable bags for spill cleanup materials
Step-by-Step Disposal Procedure:

o Personal Protective Equipment (PPE): Before handling 2-Nitropyridine waste, ensure you
are wearing the appropriate PPE, including nitrile gloves, safety goggles, and a lab coat.

o Waste Segregation:

o Collect pure 2-Nitropyridine waste and solutions containing 2-Nitropyridine in a
designated hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

o Container Labeling:

o Clearly label the waste container with "Hazardous Waste," "2-Nitropyridine," and the
relevant hazard pictograms (e.g., skull and crossbones, exclamation mark).

o Include the accumulation start date on the label.
+ Waste Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.[6][7]

o Ensure the storage area is away from incompatible materials, particularly strong oxidizing
agents and strong acids.[4]

e Spill Management:
o In case of a spill, evacuate the immediate area if necessary.
o Wearing appropriate PPE, cover the spill with an inert absorbent material.

o Carefully sweep up the absorbed material and place it in a sealed bag.[4]
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o Dispose of the cleanup materials as hazardous waste in the designated 2-Nitropyridine
waste container.

e Arranging for Disposal:

o Once the waste container is full or the accumulation time limit is reached, contact your
institution's Environmental Health and Safety (EHS) department to arrange for pickup and
disposal by a licensed hazardous waste contractor.

o For transportation, 2-Nitropyridine is classified as UN2811, "Toxic solid, organic, n.o.s.",
Hazard Class 6.1, Packing Group Ill.[5]

Disposal Workflow
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2-Nitropyridine Disposal Workflow
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Caption: A flowchart illustrating the key steps for the safe disposal of 2-Nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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